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Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106

Technical Support Center: 2-Amino-p-cresol
Hydrochloride

This technical support center provides essential safety and handling information for
researchers, scientists, and drug development professionals working with 2-Amino-p-cresol
Hydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Amino-p-cresol Hydrochloride?

Al: 2-Amino-p-cresol Hydrochloride is considered hazardous. It is toxic if swallowed or in
contact with skin, and it causes severe skin burns and eye damage.[1] It may also cause
respiratory irritation.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2-Amino-p-cresol Hydrochloride, it is essential to wear appropriate
personal protective equipment. This includes chemical-resistant gloves, protective clothing to
prevent skin exposure, and eye/face protection such as safety glasses with side shields or
goggles.[1][3] In cases where dust or aerosols may be generated, a NIOSH/MSHA or
European Standard EN 149 approved respirator should be used.[3]

Q3: How should 2-Amino-p-cresol Hydrochloride be stored?
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A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]
[4] It should be stored locked up and away from incompatible materials such as strong
oxidizing agents, acids, and bases.[3][4] The material is also noted to be air and light sensitive,
and hygroscopic (protect from moisture).[1][4][5]

Q4: What should | do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately take off all contaminated clothing and rinse the skin
with plenty of water or shower.[1] For eye contact, rinse cautiously with water for several
minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing.
[1] In both instances, it is crucial to seek immediate medical attention.[1]

Q5: How should I handle a spill of 2-Amino-p-cresol Hydrochloride?

A5: In the event of a spill, you should first ensure the area is well-ventilated and remove all
sources of ignition.[4] Wear appropriate personal protective equipment, including respiratory
protection.[2][4] For solid spills, you can sweep it up and shovel it into a suitable container for
disposal. Avoid generating dust.[4] Prevent the spill from entering waterways or sewers.[5]

Q6: What is the proper disposal method for this chemical?

A6: The disposal of 2-Amino-p-cresol Hydrochloride and its container must be done through
an approved waste disposal plant, in accordance with local, state, and federal regulations.[1][3]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Compound has changed color

(e.g., darkened)

Exposure to air or light.

This indicates potential
degradation. It is
recommended to use a fresh
batch of the compound for
experiments where purity is
critical. Store the compound
under an inert atmosphere and
protected from light to

minimize degradation.[1][4]

Difficulty dissolving the

compound

Inappropriate solvent.

2-Amino-p-cresol is reportedly
soluble in methanol. For the
hydrochloride salt, solubility in
aqueous solutions may be
higher than the free base.
Gentle heating may aid
dissolution, but be aware of

the compound's stability.

Inconsistent experimental

results

Compound degradation or

contamination.

Ensure proper storage
conditions have been
maintained.[1][4] Verify the
purity of the compound if
possible. Use fresh solutions

for each experiment.

Skin or eye irritation despite

wearing PPE

Improperly fitted or damaged
PPE. Contamination of work

surfaces.

Ensure your gloves and safety
glasses fit correctly and are
free of defects. Regularly clean
and decontaminate your work
area. Review your handling
procedures to minimize the risk

of exposure.

Quantitative Data
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Property Value Source
Molecular Formula C7HsNO-HCI [2](--INVALID-LINK--)
Molecular Weight 159.61 g/mol [2](--INVALID-LINK--)

Melting Point (of

] 222-224 °C (decomposes) [6](--INVALID-LINK--)
Hydrochloride)

White to light yellow or light
Appearance (--INVALID-LINK--)
orange powder/crystal

Experimental Protocols

Protocol 1: Safe Weighing and Dissolving of 2-Amino-p-cresol Hydrochloride
e Preparation:

Work within a certified chemical fume hood.

[¢]

[¢]

Ensure an eyewash station and safety shower are readily accessible.[4]

o

Don appropriate PPE: chemical-resistant gloves, a lab coat, and chemical safety goggles.

o

Decontaminate the weighing area and all equipment before use.
e Weighing:
o Use a tared, sealed weighing vessel to prevent dust generation.

o Carefully transfer the desired amount of 2-Amino-p-cresol Hydrochloride to the vessel
using a clean spatula.

o Minimize the creation of dust. If dust is generated, ensure the fume hood ventilation is
adequate.

o Close the primary container immediately after weighing.

e Dissolution:
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o In the fume hood, add the desired solvent to a suitable flask.

o Slowly add the weighed 2-Amino-p-cresol Hydrochloride to the solvent while stirring.
o If necessary, the solution can be gently warmed to aid dissolution.

o Ensure the flask is loosely capped during warming to avoid pressure buildup.

o Once dissolved, clearly label the solution with the compound name, concentration,
solvent, and date of preparation.

Visualizations
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess ;?e Spill

Assess Spill Size & Risk

\ 4
Consult the SDS

ContainmeI%; & Cleanup

Don Appropriate PPE

Contain the Spill

Absorb/Sweep Up Material

Collect in a Labeled Container

Decontaminate the Area

Dispose of Waste Properly

Report the Incident
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Handling 2-Amino-p-cresol
Hydrochloride?

Respiratory Protection

Hand P{;Jtect_ion Body P{;)tection Eyq & Face Protection

Wear Chemical-Resistant .
Gloves (e.g., Nitrile) Wear a Lab Coat Wear Chemical Safety Goggles

Is there a risk of
dust/aerosol generation?

Use a NIOSH/MSHA
Approved Respirator

Standard ventilation is sufficient

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Handling and safety precautions for 2-Amino-p-cresol
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274106#handling-and-safety-precautions-for-2-
amino-p-cresol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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